5-Bromo-4-chloro-2,3-difluorophenylboronic acid
Overview
Description
5-Bromo-4-chloro-2,3-difluorophenylboronic acid is a chemical compound with the CAS Number: 2121515-06-6 . It has a molecular weight of 271.25 . The IUPAC name for this compound is (5-bromo-4-chloro-2,3-difluorophenyl)boronic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H3BBrClF2O2/c8-3-1-2 (7 (12)13)5 (10)6 (11)4 (3)9/h1,12-13H . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Medicinal Chemistry
Boronic acids are used in the synthesis of therapeutic agents. For example, they can be used to prepare potent and selective sphingosine phosphate receptor antagonists for the treatment of influenza infections .
Catalysis
Boronic acids play a role in catalytic processes. They are involved in cross-coupling reactions, which are essential for creating complex organic molecules .
Materials Science
These compounds are used in the development of polymer and optoelectronics materials due to their unique properties .
Detection of Explosives
Boronic acids can be used to create conjugated fluorodiazaborinines by reacting with diamines via intermolecular dehydration reaction, which are then used for the detection of explosives .
Organic Light-Emitting Diodes (OLEDs)
They are involved in the creation of blue-green phosphorescent OLEDs, which are used in display and lighting technologies .
Suzuki-Miyaura Cross-Coupling
This is a widely used reaction in organic chemistry where boronic acids react with aryl or heteroaryl halides to form biaryl derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-4-chloro-2,3-difluorophenylboronic acid is a type of organoboron compound Boronic acids and their derivatives are known to be used in the suzuki-miyaura cross-coupling reactions , which are widely applied in the formation of carbon-carbon bonds .
Mode of Action
The mode of action of 5-Bromo-4-chloro-2,3-difluorophenylboronic acid is primarily through its role in the Suzuki-Miyaura cross-coupling reactions . In these reactions, the compound acts as a nucleophile, transferring its organic group from boron to palladium in a process known as transmetalation . This reaction is part of a larger process that also involves the oxidative addition of palladium to an electrophilic organic group .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, in which 5-Bromo-4-chloro-2,3-difluorophenylboronic acid participates, is a key biochemical pathway. This reaction is used to form carbon-carbon bonds, a fundamental process in organic chemistry . The downstream effects of this reaction depend on the specific reactants and conditions used, but generally result in the formation of new organic compounds .
Result of Action
The primary result of the action of 5-Bromo-4-chloro-2,3-difluorophenylboronic acid is the formation of new carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction . This can lead to the synthesis of a wide range of organic compounds, depending on the specific reactants and conditions used .
properties
IUPAC Name |
(5-bromo-4-chloro-2,3-difluorophenyl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BBrClF2O2/c8-3-1-2(7(12)13)5(10)6(11)4(3)9/h1,12-13H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKDXSHZNLOMERW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1F)F)Cl)Br)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BBrClF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-chloro-2,3-difluorophenylboronic acid | |
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![[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid pinacol ester](/img/structure/B6304476.png)
